Cas no 869346-85-0 (2-({1-(4-chlorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide)

• Product Name: 2-({1-(4-chlorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CAS No: 869346-85-0
• MF: C₁₅H₁₄ClN₅OS₂
• MW: 379.887558460236
• CID: 6173646
• PubChem ID: 7151080
• Update Time: 2025-05-20

2-({1-(4-chlorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-({1-(4-chlorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 2-[1-[(4-chlorophenyl)methyl]imidazol-2-yl]sulfanyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• CHEMBL1720264
• HMS1897P02
• G786-1024
• 2-((1-(4-chlorobenzyl)-1H-imidazol-2-yl)thio)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• 869346-85-0
• 2-({1-[(4-chlorophenyl)methyl]-1H-imidazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide
• AKOS002047624
• F1872-0834
• NCGC00133993-01

• Inchi： 1S/C15H14ClN5OS2/c1-10-19-20-14(24-10)18-13(22)9-23-15-17-6-7-21(15)8-11-2-4-12(16)5-3-11/h2-7H,8-9H2,1H3,(H,18,20,22)
• InChI Key： GWBSPCPWBUQSGD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CN1C=CN=C1SCC(NC1=NN=C(C)S1)=O

Computed Properties

• Exact Mass: 379.0328301g/mol
• Monoisotopic Mass: 379.0328301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 126Ų

Additional information on 2-({1-(4-chlorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Professional Introduction to Compound with CAS No. 869346-85-0 and Product Name: 2-({1-(4-chlorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide

Compound with the CAS number 869346-85-0 and the product name 2-({1-(4-chlorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a sulfanyl moiety linked to an imidazole ring and an acetamide group connected to a thiadiazole moiety, which collectively contribute to its unique chemical and pharmacological properties.

The sulfanyl group in the compound's structure is known for its ability to participate in hydrogen bonding and metal coordination, which can enhance its binding affinity to biological targets. This feature is particularly relevant in the design of drugs targeting enzymes and receptors involved in various disease pathways. The presence of the imidazole ring, a common structural motif in many bioactive molecules, further contributes to the compound's potential as a pharmacophore. Imidazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

The acetamide group in the molecular structure of this compound introduces a polar nature, which can improve solubility and bioavailability. This is crucial for drug development, as poor solubility often limits the efficacy of therapeutic agents. Additionally, the thiadiazole moiety is another important structural component that has shown promise in various pharmacological applications. Thiadiazole derivatives are known for their broad spectrum of biological activities, including antiviral, antibacterial, antifungal, and anti-inflammatory effects.

Recent research has highlighted the importance of heterocyclic compounds in drug discovery. The combination of different heterocyclic rings, such as imidazole and thiadiazole, can lead to novel compounds with enhanced biological activity. Studies have shown that such hybrid structures can exhibit synergistic effects when combined with other pharmacophores. For instance, the presence of both sulfanyl and acetamide groups can enhance interactions with biological targets, leading to improved pharmacological outcomes.

In terms of mechanism of action, the compound with CAS no. 869346-85-0 is hypothesized to interact with specific enzymes or receptors involved in disease pathways. The sulfanyl group may facilitate binding through hydrogen bonding or metal coordination interactions, while the imidazole and thiadiazole rings can engage in hydrophobic interactions or π-stacking with biological targets. The acetamide group may further modulate binding affinity by introducing polar interactions. These interactions are critical for understanding how the compound exerts its therapeutic effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of each functional group—starting from the core imidazole ring—requires careful selection of reagents and catalysts to maintain structural integrity and functional group compatibility. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently.

From a pharmaceutical perspective, the potential applications of this compound are vast. Given its structural features and predicted biological activity, it may be explored as a lead compound for further drug development in areas such as oncology, immunology, and infectious diseases. Preclinical studies are essential to evaluate its efficacy and safety profiles before moving into clinical trials. These studies will provide valuable insights into its potential as a therapeutic agent.

The use of computational methods has become increasingly important in the design and optimization of novel compounds like this one. Molecular modeling techniques can predict how the compound will interact with biological targets at the atomic level. This information can guide medicinal chemists in modifying the structure to improve potency, selectivity, and pharmacokinetic properties. Such computational approaches have significantly accelerated drug discovery processes in recent years.

In conclusion, compound with CAS no. 869346-85-0, named 2-({1-(4-chlorophenyl)methyl-1H-imidazol-2-yl}sulfanyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)acetamide, represents a promising candidate for further pharmaceutical development. Its unique molecular structure incorporating key functional groups such as sulfanyl, imidazole, acetamide, and thiadiazole positions it as a versatile tool for exploring new therapeutic strategies across multiple disease areas. Continued research into its biological activity and pharmacological mechanisms will be crucial for realizing its full potential as a therapeutic agent.